Bcl-2 Family Inhibitor
  • Vaccenic Acid
    Vaccenic Acid
    • Cat. No.:
    • B048705
    • CAS No.:
    • 693-72-1
    • Molecular Formula:
    • C18H34O2
    • Molecular Weight:
    • 282.5 g/mol
    Description
    Vaccenic acid is an octadecenoic acid having a double bond at position 11;  and which can occur in cis- or trans- configurations. It is an octadecenoic acid and a straight-chain fatty acid. It is a conjugat...
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  • AZD-5991
    AZD-5991
    • Cat. No.:
    • B605770
    • CAS No.:
    • 2143061-81-6
    • Molecular Formula:
    • C35H34ClN5O3S2
    • Molecular Weight:
    • 672.259
    Description
    AZD 5991 is an inhibitor of myeloid cell leukemia-1 (Mcl-1;  IC50 = 0.72 nM). It is selective for Mcl-1 over Bcl-2, Bcl-xL, Bcl-W, and Bfl-1 (IC50s = 20, 36, 49, and 24 µM, respectively). AZD 5991 decreases...
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  • MSN-125
    MSN-125
    • Cat. No.:
    • B609351
    • CAS No.:
    • Molecular Formula:
    • C36H38BrN3O6
    • Molecular Weight:
    • 688.6 g/mol
    Description
    MSN-125 is a novel inhibitor of Bax and Bak oligomerization, efficiently inhibiting liposome permeabilization, preventing genotoxic cell death and promoting neuroprotection.
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  • MSN-50
    MSN-50
    • Cat. No.:
    • B609352
    • CAS No.:
    • Molecular Formula:
    • C36H38BrN3O6
    • Molecular Weight:
    • 688.6 g/mol
    Description
    MSN-50 is a novel inhibitor of Bax and Bak oligomerization, efficiently inhibiting liposome permeabilization, preventing genotoxic cell death and promoting neuroprotection.
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  • (R)-Sulforaphane
    (R)-Sulforaphane
    • Cat. No.:
    • B1675332
    • CAS No.:
    • 142825-10-3
    • Molecular Formula:
    • C6H11NOS2
    • Molecular Weight:
    • 177.3 g/mol
    Description
    (R)-sulforaphane is a sulforaphane in which the sulfinyl group has R configuration. Naturally occurring compound found in brocolli that acts as a potent inducer of phase II detoxification enzymes. It is an enant...
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  • XZ739
    XZ739
    • Cat. No.:
    • B8134222
    • CAS No.:
    • Molecular Formula:
    • C65H76ClF3N8O12S3
    • Molecular Weight:
    • 1350.0 g/mol
    Description
    XZ739 is a useful research compound. Its molecular formula is C65H76ClF3N8O12S3 and its molecular weight is 1350.0 g/mol. The purity is usually 95%.
    BenchChem offers high-quality XZ739 suitable for many res...
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  • Pelcitoclax
    Pelcitoclax
    • Cat. No.:
    • B8201800
    • CAS No.:
    • 1619923-36-2
    • Molecular Formula:
    • C57H66ClF4N6O11PS4
    • Molecular Weight:
    • 1281.9 g/mol
    Description
    Pelcitoclax is under investigation in clinical trial NCT04210037 (Study of Combination APG-1252 Plus Paclitaxel in Patients With Relapsed/refractory Small Cell Lung Cancer).
    Pelcitoclax is a Bcl-2 homology (B...
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  • Egfr-IN-109
    Egfr-IN-109
    • Cat. No.:
    • B12368459
    • CAS No.:
    • Molecular Formula:
    • C12H16N4OS
    • Molecular Weight:
    • 264.35 g/mol
    Description
    Egfr-IN-109 is a useful research compound. Its molecular formula is C12H16N4OS and its molecular weight is 264.35 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Egfr-IN-109 suitable for man...
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  • Anticancer agent 56
    Anticancer agent 56
    • Cat. No.:
    • B12399183
    • CAS No.:
    • Molecular Formula:
    • C20H18ClN3O3
    • Molecular Weight:
    • 383.8 g/mol
    Description
    Anticancer agent 56 is a useful research compound. Its molecular formula is C20H18ClN3O3 and its molecular weight is 383.8 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Anticancer agent 56...
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  • Murizatoclax
    Murizatoclax
    • Cat. No.:
    • B12425291
    • CAS No.:
    • 2245848-05-7
    • Molecular Formula:
    • C42H57ClN4O5S
    • Molecular Weight:
    • 765.4 g/mol
    Description
    Murizatoclax is an inhibitor of induced myeloid leukemia cell differentiation protein (myeloid cell leukemia-1;  Mcl-1;  Bcl2-L-3), with potential pro-apoptotic and antineoplastic activities. Upon admi...
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